7-(3,5-dimethylphenyl)-2-ethylpyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one

• IUPAC Name: 11-(3,5-dimethylphenyl)-4-ethyl-2,3,5,7,8,11-hexazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H16N6O/c1-4-14-18-17-20-19-15-13(23(17)21-14)5-6-22(16(15)24)12-8-10(2)7-11(3)9-12/h5-9H,4H2,1-3H3
• InChI Key: AKGCJMYZYIQHLB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C(=O)N(C=C3)C4=CC(=CC(=C4)C)C)N=NC2=N1
• Molecular Formula: C17H16N6O
• Molecular Weight: 320.3 g/mol

Description

The compound “7-(3,5-dimethylphenyl)-2-ethylpyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one” is a complex organic molecule that contains several heterocyclic rings including pyridine, triazole, and triazine. These types of compounds are often studied for their potential applications in various fields such as medicinal chemistry and materials science.

Synthesis Analysis

While the specific synthesis for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings. The synthesis could involve reactions such as nucleophilic substitution, cyclization, and condensation.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the heterocyclic rings and the various substituents. The presence of nitrogen in the rings would result in a high degree of polarization and potential for hydrogen bonding.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the electron-rich nitrogen atoms in the heterocyclic rings, which could act as nucleophiles. Additionally, the presence of the carbonyl group could make this compound susceptible to nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the ability to form hydrogen bonds could result in relatively high solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, it could interact with biological targets through non-covalent interactions such as hydrogen bonding and π-π stacking.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve further exploration of its potential applications, such as its use as a pharmaceutical or material. Additionally, studies could be conducted to optimize its synthesis and improve its properties.